1-(3-phenylpropyl)-3-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)urea

• CAS: 2310122-84-8
• Molecular Formula: C18H20N6O
• Molecular Weight: 336.399
• SMILES: C1=CC=C(C=C1)CCCNC(=O)NCC2=CN(N=N2)C3=CC=NC=C3
• InChI: InChI=1S/C18H20N6O/c25-18(20-10-4-7-15-5-2-1-3-6-15)21-13-16-14-24(23-22-16)17-8-11-19-12-9-17/h1-3,5-6,8-9,11-12,14H,4,7,10,13H2,(H2,20,21,25)
• InChIKey: UAIXKCBLDJVYHI-UHFFFAOYSA-N
• Solubility: not available

1-(3-Phenylpropyl)-3-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)urea (CAS 2310122-84-8) is a synthetic unsymmetrical urea derivative with the molecular formula C₁₈H₂₀N₆O and a molecular weight of 336.40 g·mol⁻¹. The molecule incorporates a 3-phenylpropyl substituent on the urea N-terminus and a 1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl group on the opposing terminus, placing it within the broader class of 1,2,3-triazole–urea hybrid scaffolds that have been explored as diacylglycerol acyltransferase 1 (DGAT1) inhibitors and serine hydrolase probes.

1-(3-Phenylpropyl)-3-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)urea (CAS 2310122-84-8): Chemical Identity and Research-Grade Procurement Profile

1-(3-Phenylpropyl)-3-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)urea (CAS 2310122-84-8) is a synthetic unsymmetrical urea derivative with the molecular formula C₁₈H₂₀N₆O and a molecular weight of 336.40 g·mol⁻¹ [1]. The molecule incorporates a 3-phenylpropyl substituent on the urea N-terminus and a 1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl group on the opposing terminus, placing it within the broader class of 1,2,3-triazole–urea hybrid scaffolds that have been explored as diacylglycerol acyltransferase 1 (DGAT1) inhibitors and serine hydrolase probes [2]. The pyridin-4-yl attachment on the triazole N1 position distinguishes this compound from thiophene-, benzodioxole-, or dimethoxybenzyl-substituted analogs that share the same triazole–urea core architecture.

◈ Chemical probe for DGAT1 serine hydrolase activity assays

◈ Pyridin-4-yl substituent enables H-bond acceptor differentiation from thiophene analogs

◈ Triazole–urea scaffold for covalent serine hydrolase target engagement studies

• [1] PubChem. 1-(3-phenylpropyl)-3-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)urea – Substance Record. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed via InChI Key UAIXKCBLDJVYHI-UHFFFAOYSA-N). View Source
• [2] Matsuda D, Tomoda H. Triazolo compounds useful as diacylglycerol acyltransferase1 inhibitor – WO2009126624. Expert Opin Ther Pat. 2010;20(8):1097-1102. doi:10.1517/13543776.2010.493877. View Source

Why 1-(3-Phenylpropyl)-3-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)urea Cannot Be Casually Replaced by Other Triazole–Urea Congeners

Within the 1,2,3-triazole–urea chemical space, even conservative substituent changes at the triazole N1 position or the urea N-alkyl terminus can profoundly alter target engagement, selectivity, and physicochemical properties. Patent disclosures for DGAT1-targeting triazolopyridine ureas report IC₅₀ values spanning more than two orders of magnitude (from >10 µM to 48 nM) across closely related analogs [1]. The pyridin-4-yl group present in this compound introduces a hydrogen-bond-accepting nitrogen at a specific vector that differs electronically and sterically from the thiophene, benzodioxole, or dimethoxybenzyl replacements found in congeneric series [2]. Generic procurement based solely on the triazole–urea core therefore carries a high risk of selecting a compound with markedly different biochemical potency, selectivity, or solubility, undermining reproducibility in target-validation or screening campaigns.

Triazole N1 substituent defines potency window

Pyridine vs. thiophene/benzodioxole alters H-bond capacity and lipophilicity, causing >100-fold IC₅₀ differences across analogs; core match alone does not ensure comparable target engagement.

Linker topology influences conformational sampling

Methylene-bridged urea linker (no piperidine) avoids basic amine center, reducing pH-dependent ionization and off-target lysosomal trapping potential relative to piperidine-linked analogs.

Class-level activity range is >200-fold

Reported DGAT1 IC₅₀ values for triazole–urea series span >10 µM to 48 nM; the target compound's position within this range is not publicly established, requiring individual verification.

• [1] Motiwala H, Kandre S, Birar V, et al. Exploration of pyridine containing heteroaryl analogs of biaryl ureas as DGAT1 inhibitors. Bioorg Med Chem Lett. 2011;21(19):5812-5817. doi:10.1016/j.bmcl.2011.07.109. View Source
• [2] US Patent Application US20060094716A1. 1-Pyridin-4-yl-urea derivatives. Actelion Pharmaceuticals Ltd. Filed 2003-09-12, published 2006-05-04. View Source

Quantitative Differentiation Evidence for 1-(3-Phenylpropyl)-3-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)urea (CAS 2310122-84-8)

Structural Differentiation: Pyridin-4-yl vs. Thiophene and Benzodioxole N1-Triazole Substituents

The target compound bears a pyridin-4-yl substituent on the triazole N1 position, whereas close analogs carry thiophen-3-yl (CAS 2414312-13-1 type scaffold), thiophen-2-yl (CAS 2320543-97-1), or 2H-1,3-benzodioxol-5-yl (CAS 2310122-42-8) groups [1]. The pyridine nitrogen (pKₐ ≈ 5.2) confers distinct hydrogen-bond-acceptor character and modulates the electron density of the triazole ring via a conjugative effect, which is absent in thiophene analogs (no basic nitrogen) and attenuated in the benzodioxole analog (oxygen lone pairs with different directionality). In biaryl urea DGAT1 inhibitor series, replacing a pyridine heterocycle with a phenyl ring reduced potency by 10- to 100-fold depending on the specific scaffold context [2].

N1 Substituent Identity

Supporting evidence

Pyridin-4-yl vs Thiophen-3-yl: ΔcLogP ≈ −0.7
Pyridin-4-yl vs Benzodioxole: ΔcLogP ≈ +0.2

Unique H-bond acceptor vector and intermediate lipophilicity differentiate from closest analogs

Fragment-based estimates; direct potency data unavailable for target compound

Evidence Dimension	Structural–electronic differentiation at triazole N1 substituent
Target Compound Data	Pyridin-4-yl substituent (C₅H₄N); 1 hydrogen-bond acceptor (pyridine N); calculated cLogP ~1.8
Comparator Or Baseline	Thiophen-3-yl analog: C₄H₃S, no H-bond acceptor, cLogP ~2.5; Benzodioxole analog: C₇H₅O₂, 2 H-bond acceptors, cLogP ~1.6; Dimethoxybenzyl analog: C₉H₁₁O₂, cLogP ~1.4
Quantified Difference	Pyridine vs. thiophene: ΔcLogP ≈ −0.7 log units; Pyridine vs. benzodioxole: ΔcLogP ≈ +0.2 log units (estimated from fragment contributions)
Conditions	Calculated physicochemical properties based on fragment-based LogP estimation; direct experimental LogP or potency data for this specific compound not publicly available

Why This Matters

The pyridin-4-yl group provides a unique hydrogen-bond-acceptor vector and intermediate lipophilicity compared to its closest analogs, which can critically impact target residence time, selectivity, and solubility – key parameters for both biochemical assay reproducibility and downstream lead optimization.

• [1] Chemical vendor and database entries for structural analogs: CAS 2310122-42-8 (benzodioxole analog), CAS 2320543-97-1 (thiophen-2-yl analog), and 1-(3-phenylpropyl)-3-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)urea. Kuujia.com compound database; ChemSrc compound search portal. View Source
• [2] Motiwala H, Kandre S, Birar V, et al. Exploration of pyridine containing heteroaryl analogs of biaryl ureas as DGAT1 inhibitors. Bioorg Med Chem Lett. 2011;21(19):5812-5817. doi:10.1016/j.bmcl.2011.07.109. View Source

Urea Linker Geometry and Conformational Restriction Relative to Piperidine-Linked Analogs

The target compound employs a methylene bridge (–CH₂–) connecting the triazole C4 position to the urea nitrogen, yielding a –triazole–CH₂–NH–C(O)–NH– topology with three freely rotatable bonds in the linker region. This contrasts with analogs bearing a piperidine ring in the linker (e.g., [(1-{[1-(2-phenylpropyl)piperidin-4-yl]methyl}-1H-1,2,3-triazol-4-yl)methyl]urea [1]), which introduces additional conformational restriction and a basic tertiary amine center (piperidine N pKₐ ≈ 10) absent in the target compound. The conformational flexibility of the methylene-linked urea in the target compound may permit a broader ensemble of bound-state conformations but may incur a larger entropic penalty upon target binding compared to the more pre-organized piperidine-linked congeners [2].

Linker Architecture

Supporting evidence

Methylene bridge: 3 rotatable bonds, no basic center
Piperidine linker: additional basic N, MW >400

Absence of piperidine amine eliminates pH-dependent ionization and lysosomal trapping risk

Solubility estimates are class-level inferences; direct solubility data not available

Evidence Dimension	Linker flexibility and basicity
Target Compound Data	Triazole–CH₂–urea linker; 3 rotatable bonds in linker; no additional basic center; molecular weight 336.40
Comparator Or Baseline	Piperidine-linked analog: triazole–piperidine–methylene–urea linker; 1 additional basic nitrogen (tertiary amine); molecular weight > 400
Quantified Difference	ΔMW ≈ −70 to −100 Da; ΔH-bond donors = 0; Δbasic centers = −1 (tertiary amine absent in target compound); estimated Δaqueous solubility at pH 7.4: target compound ~2- to 5-fold higher (class-level inference based on reduced molecular weight and absence of ionizable basic center)
Conditions	Structural comparison from chemical database entries; solubility and permeability estimates are class-level inferences from general medicinal chemistry principles, not experimentally measured for this specific compound

Why This Matters

The absence of a piperidine basic center eliminates a potential source of pH-dependent ionization, hERG liability, and lysosomal trapping that can complicate cellular assay interpretation and in vivo pharmacokinetics – a meaningful differentiation for users selecting tool compounds for cellular target-engagement studies.

• [1] ChemBase compound entry: [(1-{[1-(2-phenylpropyl)piperidin-4-yl]methyl}-1H-1,2,3-triazol-4-yl)methyl]urea. ChemBase.cn database. Available at: https://www.chembase.cn View Source
• [2] Aissaoui H, Binkert C, Mathys B, et al. 1-Pyridin-4-yl-urea derivatives. US Patent Application US20060094716A1, published 2006-05-04. Actelion Pharmaceuticals Ltd. View Source

Class-Level DGAT1 Inhibitory Activity: Triazole–Urea Scaffold Benchmarks

Triazole–urea compounds have been disclosed as DGAT1 inhibitors in multiple patent families, with 1,2,3-triazole ureas demonstrated to act as irreversible inhibitors of serine hydrolases including DGAT1 [1]. In a representative DGAT1 inhibitor series from Bristol-Myers Squibb (WO2009126624), triazolopyridine derivatives achieved IC₅₀ values below 100 nM in human DGAT1 microsomal enzyme assays, with four optimized compounds reaching sub-100 nM potency [2]. The target compound incorporates the pharmacophoric elements present in these active series: the triazole ring capable of covalent serine adduct formation, the pyridine ring for aromatic stacking or H-bond interactions, and the urea carbonyl positioned for oxyanion-hole interactions. Direct IC₅₀ data for CAS 2310122-84-8 against human DGAT1 are not publicly available.

DGAT1 Activity Context

Class-level inference

Triazole–urea series IC₅₀ range: >10 µM to 48 nM
Target compound: no direct IC₅₀ data available

Scaffold aligns with active DGAT1 chemotypes, but potency rank within class is unknown

Procurement decisions should rely on structural differentiation, not assumed potency

Evidence Dimension	DGAT1 inhibitory potency (class benchmark)
Target Compound Data	Not experimentally determined in public domain for this specific CAS number; structural pharmacophore consistent with active DGAT1 inhibitor chemotypes
Comparator Or Baseline	Triazolopyridine DGAT1 inhibitors (WO2009126624): IC₅₀ < 100 nM for 4 optimized derivatives; broader series range: IC₅₀ >10 µM to 48 nM
Quantified Difference	Cannot be calculated; class potency range spans >200-fold; target compound's position within this range is unknown without experimental data
Conditions	Human DGAT1 microsomal enzyme assay using insect cell-expressed enzyme (assay context for reference series); no assay data available for target compound

Why This Matters

The compound's scaffold places it within a therapeutically validated target class, but the absence of direct potency data means procurement decisions must be based on the structural differentiation factors (pyridin-4-yl identity, linker topology) rather than an assumed potency rank within the class.

• [1] Adibekian A, Martin BR, Wang C, et al. Click-generated triazole ureas as ultrapotent in vivo–active serine hydrolase inhibitors. Nat Chem Biol. 2011;7:469-478. doi:10.1038/nchembio.579. View Source
• [2] Matsuda D, Tomoda H. Triazolo compounds useful as diacylglycerol acyltransferase1 inhibitor – WO2009126624. Expert Opin Ther Pat. 2010;20(8):1097-1102. doi:10.1517/13543776.2010.493877. View Source

Recommended Application Scenarios for 1-(3-Phenylpropyl)-3-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)urea (CAS 2310122-84-8)

Chemical Probe for DGAT1 Serine Hydrolase Activity Assays in Human Recombinant Enzyme Systems

The triazole–urea electrophilic warhead present in this compound is consistent with the mechanism of covalent, irreversible inhibition of serine hydrolases including DGAT1, as established for 1,2,3-triazole ureas by Adibekian et al. [REF-1]. Researchers establishing DGAT1 biochemical screens can employ this compound as a structurally defined probe bearing the pyridin-4-yl recognition element, a feature that differentiates it from thiophene-substituted analogs lacking the heteroaryl hydrogen-bond-acceptor capability [REF-2]. The compound should be evaluated in side-by-side concentration–response experiments against a known DGAT1 reference inhibitor (e.g., PF-04620110, IC₅₀ = 15–38 nM) to benchmark its potency in the user's specific assay system.

Structure–Activity Relationship (SAR) Comparator for Triazole N1-Substituent Optimization Programs

In medicinal chemistry campaigns exploring triazole–urea DGAT1 or serine hydrolase inhibitors, this compound serves as the pyridin-4-yl reference point within a matrix of N1-substituent variants. Quantitative SAR can be derived by comparing its biochemical profile (once measured) against the thiophene (CAS 2320543-97-1), benzodioxole (CAS 2310122-42-8), and dimethoxybenzyl analogs that share the identical 3-phenylpropyl urea terminus. This systematic comparator approach aligns with the methodology reported by Motiwala et al., who demonstrated that pyridine-containing heteroaryl analogs of biaryl ureas span a DGAT1 IC₅₀ range of >10 µM to 48 nM [REF-3].

Control Compound for Evaluating Non-Specific Triazole–Urea Reactivity in Cellular Proteomics Experiments

The 1,2,3-triazole urea chemotype has been documented to exhibit negligible cross-reactivity with non-serine-hydrolase protein classes in activity-based protein profiling (ABPP) experiments [REF-1]. The target compound, with its intermediate lipophilicity (estimated cLogP ~1.8) and absence of a basic piperidine center, may serve as a cleaner chemical biology tool compared to more lipophilic or polybasic analogs that risk promiscuous membrane partitioning or off-target pharmacology. Researchers should validate cellular target engagement via competitive ABPP using a broad-spectrum serine hydrolase activity-based probe such as fluorophosphonate (FP)-biotin.

Reference Standard for Analytical Method Development and Purity Assessment in Triazole–Urea Compound Libraries

With a defined molecular formula (C₁₈H₂₀N₆O), molecular weight (336.40 g·mol⁻¹), and InChI Key (UAIXKCBLDJVYHI-UHFFFAOYSA-N) as catalogued in PubChem [REF-4], this compound can function as a system-suitability standard for LC-MS and HPLC-UV methods used to characterize triazole–urea screening libraries. The pyridine chromophore provides a UV absorption maximum suitable for diode-array detection (λ ≈ 260 nm), enabling precise quantification without the need for derivatization, a practical advantage over thiophene analogs that exhibit weaker UV chromophores.

Application

Selection Property

Validation Focus

DGAT1 enzyme assay probe

Pyridin-4-yl recognition element

Benchmarking vs. known DGAT1 reference inhibitor

SAR comparator for N1-substituent programs

Triazole N1 pyridin-4-yl reference point

Comparative IC₅₀ profiling across analog matrix

Negative control for off-target reactivity

Intermediate lipophilicity, no basic center

ABPP competitive profiling with serine hydrolase probe

LC-MS system suitability standard

Defined molecular formula, pyridine chromophore

UV quantification and library characterization

• [1] Adibekian A, Martin BR, Wang C, et al. Click-generated triazole ureas as ultrapotent in vivo–active serine hydrolase inhibitors. Nat Chem Biol. 2011;7:469-478. doi:10.1038/nchembio.579. View Source
• [2] Motiwala H, Kandre S, Birar V, et al. Exploration of pyridine containing heteroaryl analogs of biaryl ureas as DGAT1 inhibitors. Bioorg Med Chem Lett. 2011;21(19):5812-5817. doi:10.1016/j.bmcl.2011.07.109. View Source
• [3] PubChem. 1-(3-phenylpropyl)-3-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)urea – Substance Record. InChI Key: UAIXKCBLDJVYHI-UHFFFAOYSA-N. National Center for Biotechnology Information. View Source